2,3-Dimethyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid

• IUPAC Name: 2,3-dimethyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• InChI: InChI=1S/C9H7F3N2O2S/c1-3-4(2)17-8-13-6(9(10,11)12)5(7(15)16)14(3)8/h1-2H3,(H,15,16)
• InChI Key: YUHMHRKHQXLQJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=C(N12)C(=O)O)C(F)(F)F)C
• Molecular Formula: C9H7F3N2O2S
• DSSTOX Substance ID: DTXSID50858614
• Molecular Weight: 264.23 g/mol
• CAS RN: 1181329-20-3

Description

The compound “2,3-Dimethyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid” belongs to the class of imidazo[2,1-b]thiazole-5-carboxamides (ITAs), which are a promising class of anti-tuberculosis agents. They have shown potent activity in vitro and target QcrB, a key component of the mycobacterial cytochrome bcc-aa3 super complex critical for the electron transport chain.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 2,6-Dimethyl-N-(4-(3-(trifluoromethyl)phenoxy)benzyl)imidazo[2,1-b]thiazole-5-carboxamide (ND-11564) was prepared using a method that involved [4-[(3-trifluoromethylphenyl)oxy]benzyl]amine.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The reactions of imidazoline-2-thiol with acetylenedicarboxylic acid and its dimethyl ester are known to produce derivatives of 5,6-dihydroimidazo.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Anti-Tuberculosis Agents

The imidazo[2,1-b]thiazole-5-carboxamides (ITAs) are a promising class of anti-tuberculosis agents. .

Antimycobacterial Agents

Imidazo[2,1-b]thiazole and benzo[d]-imidazo[2,1-b]thiazole carboxamide derivatives have been synthesized and evaluated as antimycobacterial agents. .

Anti-Inflammatory Agents

Imidazole containing compounds, such as the one , have been reported to show anti-inflammatory activity.

Antioxidant Agents

Compounds with a thiazole ring, which is present in the compound , have been found to act as antioxidant agents.

Antiviral Agents

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Antitumor or Cytotoxic Drug Molecules

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Neuroprotective Agents

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Mechanism of Action

Target of Action

Imidazole derivatives, which this compound is a part of, have been known to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It’s worth noting that imidazole derivatives have been found to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Given the broad range of activities exhibited by imidazole derivatives, it can be inferred that multiple pathways could potentially be affected .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which could potentially influence their bioavailability .

Result of Action

Imidazole derivatives have been reported to exhibit a wide range of biological activities, suggesting that they could potentially induce various molecular and cellular changes .